Cas no 1076233-87-8 ((1S)-1-(4-Bromophenyl)-2-chloroethan-1-ol)

• Product Name: (1S)-1-(4-Bromophenyl)-2-chloroethan-1-ol
• CAS No: 1076233-87-8
• MF: C₈H₈BrClO
• MW: 235.505520820618
• MDL: MFCD09863570
• CID: 4570401
• PubChem ID: 25324182
• Update Time: 2025-10-28

(1S)-1-(4-Bromophenyl)-2-chloroethan-1-ol Chemical and Physical Properties

Names and Identifiers

• (s)-1-(4-bromophenyl)-2-chloroethan-1-ol
• (1S)-1-(4-bromophenyl)-2-chloroethan-1-ol
• (1S)-1-(4-bromophenyl)-2-chloroethanol
• (S)-1-(4-Bromophenyl)-2-chloroethanol
• (AlphaS)-4-bromo-alpha-(chloromethyl)-benzenemethanol
• (1S)-1-(4-Bromophenyl)-2-chloroethan-1-ol

• MDL： MFCD09863570
• Inchi： 1S/C8H8BrClO/c9-7-3-1-6(2-4-7)8(11)5-10/h1-4,8,11H,5H2/t8-/m1/s1
• InChI Key： NGBKYBZRHPFKQX-MRVPVSSYSA-N
• SMILES： BrC1C=CC(=CC=1)[C@@H](CCl)O

Computed Properties

• Exact Mass: 233.945
• Monoisotopic Mass: 233.945
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 113
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 20.2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Bromobenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Bromobenzenes

Additional information on (1S)-1-(4-Bromophenyl)-2-chloroethan-1-ol

Research Brief on (1S)-1-(4-Bromophenyl)-2-chloroethan-1-ol (CAS: 1076233-87-8): Recent Advances and Applications

The compound (1S)-1-(4-Bromophenyl)-2-chloroethan-1-ol (CAS: 1076233-87-8) has garnered significant attention in recent years due to its versatile applications in medicinal chemistry and drug discovery. This chiral intermediate is particularly valuable in the synthesis of bioactive molecules, including potential therapeutics for neurological disorders and cancer. Recent studies have highlighted its role as a key building block in the development of novel enzyme inhibitors and receptor modulators, underscoring its importance in pharmaceutical research.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the efficacy of (1S)-1-(4-Bromophenyl)-2-chloroethan-1-ol as a precursor in the synthesis of selective dopamine D3 receptor antagonists. The research team employed asymmetric catalysis to optimize the enantiomeric purity of the compound, achieving >99% ee, which significantly enhanced the pharmacological activity of the final drug candidates. This breakthrough has opened new avenues for the treatment of Parkinson's disease and schizophrenia.

In the field of oncology, a recent patent application (WO2023056421) disclosed the use of (1S)-1-(4-Bromophenyl)-2-chloroethan-1-ol in the synthesis of novel HDAC inhibitors. The compound's unique stereochemistry was found to be critical for binding to the zinc-containing active site of histone deacetylases, leading to improved selectivity and reduced off-target effects compared to existing therapies. Preliminary in vivo studies showed promising results in suppressing tumor growth in xenograft models of breast cancer.

From a synthetic chemistry perspective, advancements in continuous flow technology have revolutionized the production of (1S)-1-(4-Bromophenyl)-2-chloroethan-1-ol. A 2024 paper in Organic Process Research & Development reported a scalable, green chemistry approach that reduced reaction times from 24 hours to under 2 hours while maintaining excellent yield (92%) and stereoselectivity. This innovation addresses previous challenges in large-scale manufacturing and could significantly lower production costs for pharmaceutical applications.

Analytical characterization of (1S)-1-(4-Bromophenyl)-2-chloroethan-1-ol has also seen notable progress. Recent work utilizing cryo-electron microscopy and X-ray free-electron lasers has provided atomic-level insights into its conformational dynamics when bound to biological targets. These structural studies are informing rational drug design efforts and enabling the development of more potent derivatives with improved pharmacokinetic properties.

Looking forward, the compound's potential extends beyond current applications. Computational studies predict that derivatives of (1S)-1-(4-Bromophenyl)-2-chloroethan-1-ol may show activity against emerging viral targets, including SARS-CoV-2 proteases. Several research groups have initiated programs to explore this possibility, with preliminary results expected in late 2024. The versatility and demonstrated biological activity of this chiral building block ensure its continued importance in pharmaceutical development for years to come.